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Compound of Interest

Compound Name: Mordant Orange 1

Cat. No.: B1664777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis route for Mordant
Orange 1, also known as Alizarine Yellow R. The information compiled herein is intended for

researchers, scientists, and professionals in the field of drug development and other related

scientific disciplines. This guide offers a thorough examination of the chemical process,

including a summary of materials, a step-by-step experimental protocol, and a visual

representation of the synthesis pathway.

Core Synthesis Route
The synthesis of Mordant Orange 1 is a classic example of an azo coupling reaction. The

process involves two primary stages: the diazotization of an aromatic amine, followed by the

coupling of the resulting diazonium salt with a coupling agent. In the case of Mordant Orange
1, the synthesis predominantly utilizes 4-nitroaniline as the aromatic amine and salicylic acid

(or its sodium salt) as the coupling component.[1][2][3][4]

The overall reaction can be summarized as the diazotization of 4-nitroaniline and its

subsequent coupling with 2-hydroxybenzoic acid (salicylic acid).[3]

Quantitative Data Summary
The following table outlines the key reactants and their specifications for the synthesis of

Mordant Orange 1.
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Reactant / Reagent Molecular Formula Molar Mass ( g/mol ) Role

4-Nitroaniline C₆H₆N₂O₂ 138.12
Aromatic Amine

(Diazo Component)

Sodium Nitrite NaNO₂ 69.00 Diazotizing Agent

Hydrochloric Acid HCl 36.46
Acidic Medium for

Diazotization

Salicylic Acid C₇H₆O₃ 138.12 Coupling Component

Sodium Hydroxide NaOH 40.00
Alkaline Medium for

Coupling

Experimental Protocol
This section provides a detailed methodology for the synthesis of Mordant Orange 1.

Materials:

4-Nitroaniline

Concentrated Hydrochloric Acid

Sodium Nitrite

Distilled Water

Salicylic Acid

Sodium Hydroxide

Ice

Beakers

Stirring Rod

pH indicator paper
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Procedure:

Part 1: Diazotization of 4-Nitroaniline

In a beaker, dissolve 0.01 mol of 4-nitroaniline in a mixture of concentrated hydrochloric acid

and water (1:1 ratio).[1]

Cool the resulting solution to 0-5°C in an ice bath with continuous stirring.

In a separate beaker, prepare a solution of sodium nitrite.

Slowly add the sodium nitrite solution dropwise to the cooled 4-nitroaniline solution. Maintain

the temperature between 0-5°C throughout the addition.

Continue stirring the mixture for approximately 45 minutes at this temperature to ensure the

complete formation of the diazonium salt.[1]

Part 2: Azo Coupling

In a separate beaker, dissolve 0.01 mole of salicylic acid in an aqueous solution of sodium

hydroxide to form sodium salicylate.[1]

Cool this solution to 0-5°C in an ice bath.

Slowly add the previously prepared diazonium salt solution to the cold sodium salicylate

solution with constant stirring.

The coupling reaction is carried out under alkaline conditions. Continue stirring the reaction

mixture at 0-5°C for about 2 hours.[1]

Part 3: Isolation of Mordant Orange 1

After the coupling reaction is complete, neutralize the pH of the mixture to 6-7 by the

appropriate addition of acid or base.[1]

Upon neutralization, Mordant Orange 1 will precipitate out of the solution as an orange to

red powder.[1]
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Collect the precipitate by filtration.

Wash the product with cold water to remove any unreacted starting materials and salts.

The final product can be dried in an oven at a suitable temperature.

Synthesis Pathway Visualization
The following diagram illustrates the key steps in the synthesis of Mordant Orange 1.
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Caption: Synthesis pathway of Mordant Orange 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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